Cas no 2490402-32-7 (2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1))

• Product Name: 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1)
• CAS No: 2490402-32-7
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 5417172
• PubChem ID: 154864993
• Update Time: 2025-07-26

2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-27144969
• 4-(2-cyclopropylethyl)-1,3-thiazol-2-amine hydrochloride
• 2490402-32-7
• 4-(2-Cyclopropylethyl)-1,3-thiazol-2-amine;hydrochloride
• Z4631807110
• 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H12N2S.ClH/c9-8-10-7(5-11-8)4-3-6-1-2-6;/h5-6H,1-4H2,(H2,9,10);1H
• InChI Key： OBRGMJYWYMAIQN-UHFFFAOYSA-N
• SMILES： S1C=C(CCC2CC2)N=C1N.[H]Cl

Computed Properties

• Exact Mass: 204.0487973g/mol
• Monoisotopic Mass: 204.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1)

Introduction to 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2490402-32-7, specifically 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. Thiazole derivatives have long been recognized for their diverse biological activities, making them indispensable in the development of therapeutic agents. The structural motif of this compound incorporates a thiazolamine core, which is known for its stability and reactivity, coupled with a 2-cyclopropylethyl substituent that enhances its pharmacokinetic properties. This unique combination positions the hydrochloride salt as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest for compounds that exhibit both efficacy and favorable pharmacokinetic profiles. The 2-cyclopropylethyl group in this molecule is particularly noteworthy, as it has been shown to modulate metabolic pathways and improve bioavailability. This feature is especially relevant in the context of drug development, where optimizing absorption, distribution, metabolism, and excretion (ADME) properties is critical. The hydrochloride form further enhances the solubility of the compound, making it more amenable to formulation into various dosage forms.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that thiazolamine derivatives exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory and infectious diseases. The presence of the 2-cyclopropylethyl moiety may further refine these interactions, leading to more selective and potent therapeutic effects. For instance, studies have suggested that modifications at the 4-position of the thiazole ring can significantly alter binding affinity and specificity. This underscores the importance of structural optimization in drug design.

The hydrochloride salt form (1:1) ensures that the compound is adequately charged for optimal solubility and stability under physiological conditions. This is particularly important for oral formulations, where bioavailability can be significantly influenced by solubility parameters. The compound’s stability under various storage conditions also makes it a practical candidate for clinical trials and commercialization. Researchers have noted that thiazolamine-based compounds often exhibit good shelf life when properly formulated.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. When virtual screening is applied to compounds like 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1), it becomes evident that its structure aligns well with known pharmacophores responsible for biological activity. This computational validation provides a strong foundation for experimental validation in vitro and in vivo. Such integrative approaches are becoming increasingly prevalent in modern drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the 2-cyclopropylethyl group requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods have made it possible to achieve these transformations with higher efficiency and fewer byproducts. This underscores the importance of innovative synthetic strategies in bringing novel therapeutic agents to fruition.

From a medicinal chemistry perspective, understanding the SAR (Structure-Activity Relationship) of thiazolamine derivatives is crucial for designing next-generation drugs. The 4-(2-cyclopropylethyl) substitution pattern appears to confer unique properties that distinguish it from other analogs. For example, it may influence how the molecule interacts with target proteins or enzymes at a molecular level. Such insights are gained through extensive biochemical assays and structural biology techniques.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in emerging fields such as precision medicine and immunotherapy. The ability to fine-tune molecular properties allows for tailored interventions targeting specific disease pathways or genetic markers. This adaptability makes thiazolamine derivatives versatile tools in addressing complex medical conditions.

In conclusion, 2-Thiazolamine, 4-(2-cyclopropylethyl)-, hydrochloride (1:1) exemplifies how strategic molecular design can yield compounds with significant therapeutic potential. Its unique structural features—combining a stable thiazolamine core with an optimized 2-cyclopropylethyl substituent—position it as a valuable asset in medicinal chemistry research. As scientific understanding evolves and new methodologies emerge, compounds like this will continue to play a pivotal role in advancing healthcare solutions worldwide.